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Compound of Interest

Compound Name: 4-Methoxy-2-nitrophenol

Cat. No.: B075764 Get Quote

This guide provides an in-depth analysis of the melting point of 4-Methoxy-2-nitrophenol, a
crucial physical property for its application in research and development. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

available data, outlines standard experimental protocols for melting point determination, and

illustrates key concepts through structured diagrams.

Physicochemical Properties of 4-Methoxy-2-
nitrophenol
4-Methoxy-2-nitrophenol, also known by its synonyms 4-Hydroxy-3-nitroanisole and 2-Nitro-

4-methoxyphenol, is a versatile chemical intermediate used in the synthesis of dyes, pigments,

and pharmaceuticals.[1] Its molecular and physical properties are summarized below.

Table 1: Quantitative Data for 4-Methoxy-2-nitrophenol and a Key Isomer
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Property 4-Methoxy-2-nitrophenol
2-Methoxy-4-nitrophenol
(Isomer)

Synonyms 4-Hydroxy-3-nitroanisole[1][2] 4-Nitroguaiacol[3][4]

CAS Number 1568-70-3[1][2][5][6][7][8] 3251-56-7[3][4][9][10][11]

Molecular Formula C₇H₇NO₄[1][8][12] C₇H₇NO₄[10][11]

Molecular Weight 169.14 g/mol [1][7] 169.13 g/mol [11]

Melting Point 76-82 °C[1] 99-104 °C[3][9][10]

78-80 °C (lit.)[5][6][7][12][13] 102-104 °C (lit.)[11]

Appearance
Orange to brownish-orange

powder[1]
Yellow solid[3][9]

Note: It is critical to distinguish between isomers, as their structural differences lead to distinct

physical properties such as melting point.

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a fundamental physical property used for identification

and purity assessment. The capillary method is a standard and widely adopted technique for

this purpose.

Objective: To determine the melting point range of a solid organic compound.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of 4-Methoxy-2-nitrophenol

Mortar and pestle

Spatula
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Methodology:

Sample Preparation:

Ensure the sample of 4-Methoxy-2-nitrophenol is completely dry.

Place a small amount of the sample into a mortar and grind it into a fine powder. This

ensures uniform packing and heat transfer.

Capillary Tube Packing:

Press the open end of a capillary tube into the powdered sample. A small amount of the

solid will enter the tube.

Invert the tube and gently tap it on a hard surface to pack the solid into the sealed end.

The packed sample should have a height of 2-3 mm.

Apparatus Setup:

Insert the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer or temperature sensor is correctly positioned to accurately

measure the temperature of the heating block.

Determination:

Rapid Heating (Approximate Range): Heat the apparatus rapidly and observe the

temperature at which the sample melts. This provides a rough estimate of the melting

point.

Slow Heating (Accurate Measurement): Allow the apparatus to cool to at least 20°C below

the estimated melting point.

Prepare a new packed capillary tube.

Begin heating again, but at a slow rate (1-2°C per minute) as the temperature approaches

the expected melting point.
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Record the temperature at which the first liquid droplet appears (T1).

Record the temperature at which the entire sample has completely melted into a clear

liquid (T2).

The melting point is reported as the range T1 - T2.

Purity Assessment:

A pure substance typically exhibits a sharp melting point range of 0.5-2°C.

A broad melting point range (greater than 2°C) often indicates the presence of impurities.

Visualizations: Workflows and Logical Relationships
Diagrams created using the DOT language provide clear visual representations of experimental

processes and the fundamental principles governing physical properties.
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Sample Preparation

Capillary Loading

Measurement

Dry the crystalline solid

Grind to a fine powder

ensures uniform packing

Tap open end of capillary
into powder

Pack powder to 2-3 mm height

Place capillary in apparatus

Heat rapidly for approximate range

Heat slowly (1-2°C/min)
for accurate measurement

Record T1 (first liquid drop)

Record T2 (fully liquid)

Report Range: T1 - T2

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point via the capillary method.
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Positional Isomers

Distinct Physical Properties

C₇H₇NO₄

(Molecular Formula)

4-Methoxy-2-nitrophenol
(CAS: 1568-70-3)

Different atomic arrangement

2-Methoxy-4-nitrophenol
(CAS: 3251-56-7)

Different atomic arrangement

Melting Point:
78-80 °C

Melting Point:
102-104 °C

Click to download full resolution via product page

Caption: The effect of isomerism on the physical properties of nitrophenols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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